Cas no 154321-55-8 ((2E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one)

• Product Name: (2E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• CAS No: 154321-55-8
• MF: C₉H₁₁NOS
• MW: 181.254740953445
• MDL: MFCD00172112
• CID: 1074682
• PubChem ID: 712110
• Update Time: 2025-04-20

(2E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one Chemical and Physical Properties

Names and Identifiers

• (2E)-3-(Dimethylamino)-1-(2-thienyl)prop-2-en-1-one
• 3-DIMETHYLAMINO-1-THIOPHEN-2-YL-PROPENONE
• 3-dimethylamino-1-(2-thienyl)prop-2-en-1-one
• 2-Propen-1-one, 3-dimethylamino-1-(2-thienyl)-
• (E)-3-dimethylamino-1-(2-thienyl)prop-2-en-1-one
• (2E)-3-(Dimethylamino)-1-(2-thienyl)-2-propen-1-one
• (2E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• A6101
• F2135-0443
• MFCD00172112
• (2E)-3-(Dimethylamino)-1-(2-thienyl)-2-propen-1-one #
• 154321-55-8
• (E)-3-(dimethylamino)-1-thiophen-2-ylprop-2-en-1-one
• (E)-3-Dimethylamino-1-(thien-2-yl)-2-propen-1-one
• 2-PROPEN-1-ONE, 3-(DIMETHYLAMINO)-1-(2-THIENYL)-, (2E)-
• 3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• 11G-952
• ALBB-017233
• 34772-98-0
• 3-(DIMETHYLAMINO)-1-THIEN-2-YLPROP-2-EN-1-ONE
• SCHEMBL2051425
• AKOS005077381
• A907182
• (E)-3-DIMETHYLAMINO-1-THIOPHEN-2-YL-PROPENONE
• CS-0074444
• HMS1668I03
• (E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one
• EN300-229083
• AN-584/41414392

• MDL： MFCD00172112
• Inchi： 1S/C9H11NOS/c1-10(2)6-5-8(11)9-4-3-7-12-9/h3-7H,1-2H3/b6-5+
• InChI Key： NXYSVZGMDFMOJJ-AATRIKPKSA-N
• SMILES： S1C=CC=C1C(/C=C/N(C)C)=O

Computed Properties

• Exact Mass: 181.05623
• Monoisotopic Mass: 181.05613515g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 3
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 48.6Ų

Experimental Properties

• PSA: 20.31

(2E)-3-(dimethylamino)-1-(thiophen-2-yl)prop-2-en-1-one Security Information

• Signal Word：Warning
• Hazard Statement： H302
• Warning Statement： P280;P305+P351+P338
• Storage Condition：2-8 °C